Cas no 75822-57-0 (SPIRO[1,3-DIOXOLANE-2,3'-[3H]INDOL]-2'(1'H)-ONE, 5'-CHLORO-)

• Product Name: SPIRO[1,3-DIOXOLANE-2,3'-[3H]INDOL]-2'(1'H)-ONE, 5'-CHLORO-
• CAS No: 75822-57-0
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 3532602
• PubChem ID: 4542602
• Update Time: 2025-10-28

SPIRO[1,3-DIOXOLANE-2,3'-[3H]INDOL]-2'(1'H)-ONE, 5'-CHLORO- Chemical and Physical Properties

Names and Identifiers

• SPIRO[1,3-DIOXOLANE-2,3'-[3H]INDOL]-2'(1'H)-ONE, 5'-CHLORO-
• 5'-chlorospiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one
• 75822-57-0
• 5'-chlorospiro[[1,3]dioxolane-2,3'-indolin]-2'-one
• STK246418
• 5'-Chlorospiro[1,3-dioxolane-2,3'-indolin]-2'-one
• CHEMBL6545
• Oprea1_686964
• MFCD00617590
• AKOS002323954
• AG-690/09666030
• 5'-chloro-1',3'-dihydrospiro{[1,3]dioxolane-2,3'(2'H)-indole}-2'-one
• Oprea1_522243

• Inchi： 1S/C10H8ClNO3/c11-6-1-2-8-7(5-6)10(9(13)12-8)14-3-4-15-10/h1-2,5H,3-4H2,(H,12,13)
• InChI Key： OPFGQEXBZMZFKW-UHFFFAOYSA-N
• SMILES： O1CCOC21C1=C(NC2=O)C=CC(Cl)=C1

Computed Properties

• Exact Mass: 225.0192708Da
• Monoisotopic Mass: 225.0192708Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.6Ų

Additional information on SPIRO[1,3-DIOXOLANE-2,3'-[3H]INDOL]-2'(1'H)-ONE, 5'-CHLORO-

Introducing SPIRO[1,3-DIOXOLANE-2,3'-[3H]INDOL]-2'(1'H)-ONE, 5'-CHLORO (CAS No. 75822-57-0): A Compound with Promising Applications in Modern Medicinal Chemistry

Compound CAS No. 75822-57-0, specifically identified as SPIRO[1,3-DIOXOLANE-2,3'-[3H]INDOL]-2'(1'H)-ONE, 5'-CHLORO, represents a fascinating molecule with significant potential in the realm of medicinal chemistry. This spirocyclic compound combines a dihydroxolane moiety with an indole scaffold, further functionalized by a chlorine substituent at the 5' position. The unique structural features of this molecule make it a compelling candidate for further exploration in drug discovery and therapeutic development.

The indole core is a well-documented pharmacophore in medicinal chemistry, known for its presence in numerous bioactive natural products and synthetic drugs. Its ability to interact with biological targets such as enzymes and receptors has been extensively studied. The spirocyclic structure introduces rigidity to the molecule, which can enhance binding affinity and selectivity. Additionally, the dihydroxolane ring system adds another layer of complexity, potentially influencing the compound's solubility, metabolic stability, and overall pharmacokinetic properties.

The presence of the tritiated atom at the 2',3' position of the indole ring in SPIRO[1,3-DIOXOLANE-2,3'-[3H]INDOL]-2'(1'H)-ONE, 5'-CHLORO makes it particularly interesting for radiolabeling studies. Radiolabeled compounds are invaluable tools in both preclinical research and clinical diagnostics. They allow researchers to track the distribution and metabolism of drugs within living systems, providing critical insights into their mechanism of action and pharmacokinetic behavior. The use of tritium labeling can offer high sensitivity and specificity in these studies.

The chlorine substituent at the 5' position of the indole ring is another key feature that may contribute to the compound's biological activity. Chlorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate electronic properties and influence binding interactions. In this context, the chlorine atom in SPIRO[1,3-DIOXOLANE-2,3'-[3H]INDOL]-2'(1'H)-ONE, 5'-CHLORO could play a crucial role in determining its affinity for biological targets and its overall efficacy as a potential therapeutic agent.

Recent advancements in computational chemistry have enabled more sophisticated modeling of molecular interactions. These techniques can be used to predict how SPIRO[1,3-DIOXOLANE-2,3'-[3H]INDOL]-2'(1'H)-ONE, 5'-CHLORO might interact with various biological targets. For instance, molecular docking studies can simulate the binding of this compound to enzymes or receptors of interest. Such studies can provide valuable insights into its potential therapeutic applications and help guide further optimization efforts.

In addition to computational methods, experimental approaches are also crucial for evaluating the biological activity of novel compounds. Techniques such as enzyme inhibition assays, cell-based assays, and animal models can provide empirical data on the efficacy and safety of SPIRO[1,3-DIOXOLANE-2,3'-[3H]INDOL]-2'(1'H)-ONE, 5'-CHLORO. These studies can help researchers understand how this compound behaves in vivo and identify any potential side effects or toxicities.

The dihydroxolane ring system is particularly noteworthy for its potential role in modulating solubility and metabolic stability. Dihydroxolane derivatives have been explored for their ability to enhance oral bioavailability by improving solubility in water. This property is especially important for drugs that require absorption through the gastrointestinal tract. Additionally, the stability of the dihydroxolane ring under various metabolic conditions could influence how long the compound remains active within the body.

One of the most exciting aspects of studying compounds like SPIRO[1,3-DIOXOLANE-2,3'-[3H]INDOL]-2'(1'H)-ONE, 5'-CHLORO is the opportunity to discover new therapeutic applications. The combination of structural features from both the indole and dihydroxolane moieties offers a rich chemical space for innovation. Researchers are continually seeking novel molecules that can address unmet medical needs or offer improved efficacy and safety compared to existing treatments.

The use of tritium labeling also opens up possibilities for diagnostic applications. Radiolabeled compounds can be used as probes to study biological processes at a molecular level. For example, they can be employed to investigate receptor binding affinities or track metabolic pathways. These insights can be crucial for developing new diagnostic tools or understanding disease mechanisms.

In conclusion, SPIRO[1,3-DIOXOLANE-2,3'-[3H]INDOL]-2'(1'H)-ONE, 5'-CHLORO (CAS No. 75822-57-0) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features make it an attractive candidate for further exploration in drug discovery and therapeutic development. The combination of computational modeling and experimental studies will be essential in unlocking its full potential and determining its suitability for various applications.